Cas no 403604-85-3 (Nebentan)

• Product name: Nebentan
• CAS No: 403604-85-3
• MF: C₂₄H₂₁N₅O₅S
• MW: 491.519043684006
• CID: 2726902
• PubChem ID: 9957262

Nebentan Chemical and Physical Properties

Names and Identifiers

• (E)-N-[6-methoxy-5-(2-methoxyphenoxy)-2-pyrimidin-2-ylpyrimidin-4-yl]-2-phenylethenesulfonamide
• Nebentan
• IJ670B0H4A
• (E)-N-(6-methoxy-5-(2-methoxyphenoxy)-[2,2'-bipyrimidin]-4-yl)-2-phenylethenesulfonamide
• Nebentan [INN]
• YM598
• Q27280755
• (E)-N-(6-Methoxy-5-(2-methoxyphenoxy)-2,2'-bipyrimidin-4-yl)-2-phenylethenesulfonamide
• (e)-N-[6-methoxy-5-(2-methoxyphenoxy)[2,2'-bipyrimidin]-4-yl]-2-phenylethenesulfonamide
• (E)-N-[2-(2-Pyrimidinyl)-5-(2-methoxyphenoxy)-6-methoxy-4-pyrimidinyl]-2-phen
• DA-66004
• YM598, YM 598, YM598, Nebentan.
• AKOS040754981
• DTXSID50193350
• HY-106994
• HE-11
• CS-0027078
• SCHEMBL5272291
• CHEMBL2107760
• starbld0000878
• 403604-85-3
• DTXCID60115841
• SCHEMBL5272299
• UNII-IJ670B0H4A
• Nebentan free base
• Ethenesulfonamide, N-[6-methoxy-5-(2-methoxyphenoxy)[2,2'-bipyrimidin]-4-yl]-2-phenyl-, (1E)-
• NEBENTANUM
• YM598 free base

• Inchi： 1S/C24H21N5O5S/c1-32-18-11-6-7-12-19(18)34-20-21(29-35(30,31)16-13-17-9-4-3-5-10-17)27-23(28-24(20)33-2)22-25-14-8-15-26-22/h3-16H,1-2H3,(H,27,28,29)/b16-13+
• InChI Key： LONWRQOYFPYMQD-DTQAZKPQSA-N
• SMILES： S(/C(/[H])=C(\[H])/C1C([H])=C([H])C([H])=C([H])C=1[H])(N([H])C1=C(C(=NC(C2N=C([H])C([H])=C([H])N=2)=N1)OC([H])([H])[H])OC1=C([H])C([H])=C([H])C([H])=C1OC([H])([H])[H])(=O)=O

Computed Properties

• Exact Mass: 491.12633996 g/mol
• Monoisotopic Mass: 491.12633996 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 767
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Molecular Weight: 491.5
• Topological Polar Surface Area: 134

Nebentan Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Bipyrimidines and oligopyrimidines